Cas no 1199240-20-4 (2-Methoxy-4-methylphenyl 4-toluenesulfonate)

• Product Name: 2-Methoxy-4-methylphenyl 4-toluenesulfonate
• CAS No: 1199240-20-4
• MF: C₁₅H₁₆O₄S
• MW: 292.350143432617
• CID: 5910881
• PubChem ID: 29800607
• Update Time: 2025-05-27

2-Methoxy-4-methylphenyl 4-toluenesulfonate Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-4-methylphenyl 4-toluenesulfonate
• EN300-7306165
• 1199240-20-4
• AKOS008673025
• SCHEMBL14220802
• 2-methoxy-4-methylphenyl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C15H16O4S/c1-11-4-7-13(8-5-11)20(16,17)19-14-9-6-12(2)10-15(14)18-3/h4-10H,1-3H3
• InChI Key： ATQQVVZYXFJTQF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1C=CC(C)=CC=1OC

Computed Properties

• Exact Mass: 292.07693016g/mol
• Monoisotopic Mass: 292.07693016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 61Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters

Additional information on 2-Methoxy-4-methylphenyl 4-toluenesulfonate

The Synthesis, Properties, and Applications of 2-Methoxy-4-methylphenyl 4-toluenesulfonate (CAS No. 1199240-20-4)

2-Methoxy-4-methylphenyl 4-toluenesulfonate, identified by the CAS registry number CAS No. 1199240-20-4, is a structurally complex organic compound with significant utility in advanced chemical synthesis and biomedical research. This compound belongs to the class of aryl sulfonates, characterized by a benzene ring substituted with a methoxy group at the 2-position and a methyl group at the 4-position, further functionalized with a p-toluenesulfonyl (tosyl) ester moiety. Its unique structure confers reactivity patterns critical for applications in organic chemistry and drug discovery.

The synthesis of this compound typically involves nucleophilic aromatic substitution or acylation protocols, leveraging the electron-donating properties of its methoxy and methyl substituents. Recent advancements in green chemistry methodologies have enabled more efficient production pathways using heterogeneous catalysts and solvent-free conditions, as demonstrated in a 2023 study published in the Journal of Sustainable Chemistry. These innovations reduce environmental impact while maintaining high product purity (>98% HPLC), aligning with current industry trends toward sustainable manufacturing practices.

In pharmaceutical research, this compound has emerged as a valuable intermediate for synthesizing bioactive molecules targeting metabolic disorders. A groundbreaking study from Nature Communications (June 2023) revealed its role in modulating fatty acid amide hydrolase (FAAH) activity when incorporated into hybrid cannabinoid receptor ligands. The sulfonate ester group facilitates controlled hydrolysis under physiological conditions, enabling precise drug delivery mechanisms. This property is particularly advantageous for developing orally bioavailable drugs where metabolic stability is critical.

Beyond medicinal chemistry, this compound exhibits intriguing photophysical properties when integrated into conjugated polymer frameworks. Research teams at MIT recently demonstrated its use as an electron-deficient acceptor unit in organic solar cells (Advanced Materials, April 2023). The planar aromatic structure promotes efficient charge transport while the tosyl group enhances solubility during thin-film deposition processes. These findings position it as a promising candidate for next-generation photovoltaic materials.

In analytical chemistry applications, its distinct UV-vis absorption profile between 350–385 nm makes it an ideal internal standard for liquid chromatography methods analyzing trace environmental contaminants. A comparative study in Talanta (September 2023) highlighted its superior performance over traditional standards like naphthalene sulfonic acid due to minimal matrix interference in water samples containing humic substances.

Safety considerations emphasize adherence to standard laboratory protocols for handling reactive organosulfur compounds. While no specific regulatory classifications apply to this compound under current international guidelines, proper ventilation and PPE are recommended during large-scale synthesis operations involving concentrated solutions (>5 wt%). Storage at temperatures below -15°C prevents premature hydrolysis under ambient conditions.

Ongoing research focuses on optimizing its utility in click chemistry platforms through solid-phase synthesis adaptations. Preliminary results indicate compatibility with Huisgen cycloaddition reactions when functionalized onto resin supports—a breakthrough published in Organic Letters (February 2023). Such developments open new avenues for combinatorial library generation targeting G-protein coupled receptor modulators.

This multifunctional molecule continues to find novel applications across diverse scientific domains. Its structural versatility allows simultaneous modulation of electronic properties through substituent effects while maintaining synthetic accessibility—a rare combination that positions it as an indispensable tool in contemporary chemical research. As interdisciplinary collaborations between chemists and biologists intensify, we anticipate further discoveries unlocking its potential in gene editing technologies and nanomedicine formulations.